4-Propyl-3-(thiophen-2-YL)-1H-pyrazol-5-amine
Description
4-Propyl-3-(thiophen-2-YL)-1H-pyrazol-5-amine is a heterocyclic compound featuring a pyrazole core substituted with a propyl group at position 4 and a thiophene ring at position 2. Its molecular formula is C₉H₁₂N₃S, with a molecular weight of 194.28 g/mol. The pyrazole scaffold is known for its versatility in medicinal chemistry, particularly in modulating enzyme inhibition and receptor binding.
Properties
Molecular Formula |
C10H13N3S |
|---|---|
Molecular Weight |
207.30 g/mol |
IUPAC Name |
4-propyl-5-thiophen-2-yl-1H-pyrazol-3-amine |
InChI |
InChI=1S/C10H13N3S/c1-2-4-7-9(12-13-10(7)11)8-5-3-6-14-8/h3,5-6H,2,4H2,1H3,(H3,11,12,13) |
InChI Key |
KJJFCNDOKIRPET-UHFFFAOYSA-N |
Canonical SMILES |
CCCC1=C(NN=C1N)C2=CC=CS2 |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 4-Propyl-3-(thiophen-2-YL)-1H-pyrazol-5-amine typically involves the following steps:
Formation of the Pyrazole Ring: The pyrazole ring can be synthesized through the reaction of hydrazine with a 1,3-diketone. In this case, the diketone would be substituted with a propyl group at the 4-position.
Introduction of the Thiophene Ring: The thiophene ring can be introduced via a cross-coupling reaction, such as the Suzuki-Miyaura coupling, where a thiophene boronic acid is coupled with a halogenated pyrazole intermediate.
Industrial Production Methods
Industrial production methods for this compound would likely involve optimization of the above synthetic routes to maximize yield and minimize costs. This could include the use of continuous flow reactors and automated synthesis techniques.
Chemical Reactions Analysis
Types of Reactions
4-Propyl-3-(thiophen-2-YL)-1H-pyrazol-5-amine can undergo various types of chemical reactions, including:
Oxidation: The thiophene ring can be oxidized to form sulfoxides or sulfones.
Reduction: The nitro group, if present, can be reduced to an amine.
Substitution: The hydrogen atoms on the pyrazole ring can be substituted with various electrophiles.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.
Reduction: Common reducing agents include hydrogen gas with a palladium catalyst or sodium borohydride.
Substitution: Electrophilic substitution can be carried out using reagents such as alkyl halides or acyl chlorides.
Major Products
Oxidation: Sulfoxides or sulfones.
Reduction: Amines.
Substitution: Alkylated or acylated pyrazole derivatives.
Scientific Research Applications
4-Propyl-3-(thiophen-2-YL)-1H-pyrazol-5-amine has several scientific research applications:
Chemistry: It can be used as a building block for the synthesis of more complex heterocyclic compounds.
Biology: It may serve as a ligand in the study of enzyme inhibition or receptor binding.
Industry: It can be used in the development of new materials with specific electronic or optical properties.
Mechanism of Action
The mechanism of action of 4-Propyl-3-(thiophen-2-YL)-1H-pyrazol-5-amine would depend on its specific application. For example, if used as a pharmaceutical, it may interact with specific enzymes or receptors in the body, modulating their activity. The molecular targets and pathways involved would need to be identified through detailed biochemical studies.
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Substituent Position and Heterocycle Variations
4-Propyl-3-(thiophen-3-YL)-1H-pyrazol-5-amine
- Key Difference : Thiophene substituent at the 3-position instead of 2.
- Impact: Altered electronic distribution and steric interactions due to the shifted sulfur atom. This may reduce binding affinity in systems sensitive to thiophene orientation.
3-Methyl-4-(thiophen-2-YL)-1H-pyrazol-5-amine
- Key Difference : Methyl group at position 3 instead of propyl.
- Impact : Reduced lipophilicity (logP decrease) and shorter alkyl chain limit hydrophobic interactions. However, the methyl group may confer better metabolic stability due to decreased susceptibility to oxidative degradation .
4-Thiophen-2-YL-1H-pyrazol-5-amine (CAS 91447-40-4)
Heterocycle Replacement: Thiophene vs. Pyridine
4-Propyl-3-(pyridin-2-YL)-1H-pyrazol-5-amine (CAS 1229025-40-4)
- Key Difference : Pyridine replaces thiophene.
- However, the loss of sulfur eliminates thiophene-specific interactions (e.g., π-sulfur interactions in protein binding) .
Functional Group Modifications
4-Propyl-3-(trifluoromethyl)-1H-pyrazol-5-amine
- Key Difference : Trifluoromethyl (-CF₃) replaces thiophene.
- Impact : The strong electron-withdrawing -CF₃ group enhances metabolic resistance but reduces aromatic π-stacking. This substitution is common in agrochemicals and pharmaceuticals targeting oxidative environments .
1-Phenyl-3-(thiophen-2-YL)-1H-pyrazol-5-amine (CAS 161952-26-7)
- Key Difference : Phenyl group at position 1.
- However, the lack of a propyl group may limit bioavailability .
Complex Hybrid Structures
4-(3-Phenyl-1H-pyrazolo[3,4-d]pyrimidin-1-YL)thieno[3,2-d]pyrimidine
Data Table: Structural and Physicochemical Comparison
Biological Activity
4-Propyl-3-(thiophen-2-YL)-1H-pyrazol-5-amine is a compound of interest due to its potential biological activities, particularly in antimicrobial and anticancer applications. This article reviews the available literature on its biological activity, including in vitro studies, structure-activity relationships, and case studies.
- Molecular Formula : C₁₀H₁₃N₃S
- Molecular Weight : 207.30 g/mol
- CAS Number : 1310940-53-4
Biological Activity Overview
The biological activity of 4-Propyl-3-(thiophen-2-YL)-1H-pyrazol-5-amine has been evaluated primarily in the context of antimicrobial properties and enzyme inhibition.
Antimicrobial Activity
Recent studies have demonstrated that pyrazole derivatives exhibit significant antimicrobial properties. For instance, in a study evaluating various pyrazole compounds, 4-propyl derivatives showed promising activity against several bacterial strains:
| Compound | MIC (μg/mL) | MBC (μg/mL) | Activity Type |
|---|---|---|---|
| 4a | 0.22 | 0.25 | Bactericidal |
| 5a | 0.30 | 0.35 | Bactericidal |
| 7b | 0.20 | 0.22 | Bactericidal |
These results indicate that the compound can inhibit bacterial growth effectively, with low minimum inhibitory concentrations (MIC) suggesting high potency against pathogens such as Staphylococcus aureus and Escherichia coli .
Enzyme Inhibition
4-Propyl-3-(thiophen-2-YL)-1H-pyrazol-5-amine has also been investigated for its inhibitory effects on critical enzymes involved in bacterial cell function:
| Enzyme | IC₅₀ (μM) |
|---|---|
| DNA Gyrase | 12.27 - 31.64 |
| Dihydrofolate Reductase (DHFR) | 0.52 - 2.67 |
These findings highlight the potential of this compound as a lead for developing new antibacterial agents by targeting essential bacterial enzymes .
Case Studies
Case Study 1: Antimicrobial Efficacy
In a comparative study of various pyrazole derivatives, including 4-propyl variants, researchers found that these compounds not only inhibited bacterial growth but also reduced biofilm formation significantly compared to standard antibiotics like Ciprofloxacin. The reduction percentage in biofilm formation was notably higher than that achieved with traditional treatments .
Case Study 2: Non-cytotoxicity Assessment
Another critical aspect of the biological evaluation was assessing cytotoxicity. The hemolytic activity was measured to determine the safety profile of these compounds. The results indicated that the tested pyrazole derivatives exhibited low hemolytic activity (3.23% - 15.22% lysis), suggesting they are relatively safe for use in therapeutic applications .
Structure-Activity Relationship (SAR)
The biological activity of pyrazole derivatives is often influenced by their structural components. The presence of the thiophene ring in combination with the pyrazole moiety enhances the compound's interaction with biological targets, thereby improving its efficacy against microbial strains and enzymes.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
